![molecular formula C17H10BrFN4O2 B6240770 8-bromo-6-[(5-fluoropyridin-2-yl)(1,3,4-oxadiazol-2-yl)methoxy]quinoline CAS No. 2305028-77-5](/img/no-structure.png)
8-bromo-6-[(5-fluoropyridin-2-yl)(1,3,4-oxadiazol-2-yl)methoxy]quinoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“8-bromo-6-[(5-fluoropyridin-2-yl)(1,3,4-oxadiazol-2-yl)methoxy]quinoline” is a complex organic compound that contains several functional groups . It has a quinoline backbone, which is a type of heterocyclic aromatic organic compound. It also contains a pyridine ring and an oxadiazole ring, both of which are nitrogen-containing heterocycles .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The presence of nitrogen in the pyridine and oxadiazole rings would add to the polarity of the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its structure. It’s likely to be a solid at room temperature . The presence of multiple aromatic rings might make it relatively non-polar, although the nitrogen atoms and the bromo and fluoro groups would add some polarity .Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '8-bromo-6-[(5-fluoropyridin-2-yl)(1,3,4-oxadiazol-2-yl)methoxy]quinoline' involves the synthesis of the intermediate compounds, which are then used to synthesize the final compound. The synthesis pathway involves the use of various chemical reactions such as nucleophilic substitution, condensation, and cyclization reactions.", "Starting Materials": [ "2-Amino-5-bromo-6-chloro-3-methylquinoline", "5-Fluoropyridine-2-carboxylic acid", "Thionyl chloride", "1,3,4-Oxadiazole-2-carboxylic acid", "Sodium hydride", "Dimethylformamide", "Triethylamine", "Methanol", "Acetic acid", "Hydrogen peroxide", "Sodium hydroxide", "8-Bromo-6-hydroxyquinoline" ], "Reaction": [ "Step 1: Synthesis of 2-(5-fluoropyridin-2-yl)acetic acid by reacting 5-Fluoropyridine-2-carboxylic acid with thionyl chloride and then with acetic acid.", "Step 2: Synthesis of 2-(5-fluoropyridin-2-yl)-1,3,4-oxadiazole by reacting 2-(5-fluoropyridin-2-yl)acetic acid with 1,3,4-Oxadiazole-2-carboxylic acid and sodium hydride in dimethylformamide.", "Step 3: Synthesis of 2-(5-fluoropyridin-2-yl)(1,3,4-oxadiazol-2-yl)methanol by reacting 2-(5-fluoropyridin-2-yl)-1,3,4-oxadiazole with methanol and triethylamine.", "Step 4: Synthesis of 8-bromo-6-[(5-fluoropyridin-2-yl)(1,3,4-oxadiazol-2-yl)methoxy]quinoline by reacting 2-(5-fluoropyridin-2-yl)(1,3,4-oxadiazol-2-yl)methanol with 8-Bromo-6-hydroxyquinoline in methanol and hydrogen peroxide in the presence of sodium hydroxide." ] } | |
CAS RN |
2305028-77-5 |
Product Name |
8-bromo-6-[(5-fluoropyridin-2-yl)(1,3,4-oxadiazol-2-yl)methoxy]quinoline |
Molecular Formula |
C17H10BrFN4O2 |
Molecular Weight |
401.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.